Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI)
Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI)
Brand Name:
Vulcanchem
CAS No.:
174666-19-4
VCID:
VC0065338
InChI:
InChI=1S/C13H16O3/c1-3-16-13(15)12-8-6-11(7-9-12)5-4-10(2)14/h6-9H,3-5H2,1-2H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)CCC(=O)C
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI)
CAS No.: 174666-19-4
Main Products
VCID: VC0065338
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
| CAS No. | 174666-19-4 |
|---|---|
| Product Name | Benzoic acid, 4-(3-oxobutyl)-, ethyl ester (9CI) |
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | ethyl 4-(3-oxobutyl)benzoate |
| Standard InChI | InChI=1S/C13H16O3/c1-3-16-13(15)12-8-6-11(7-9-12)5-4-10(2)14/h6-9H,3-5H2,1-2H3 |
| Standard InChIKey | GYHQHPIRJZUHHD-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)CCC(=O)C |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)CCC(=O)C |
| PubChem Compound | 10943998 |
| Last Modified | Nov 11 2021 |
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